Cas no 31685-97-9 (2-Propenoic acid,3-phenyl-,(1R,2S,4E,8E,10S)-4,8,11,11-tetramethylbicyclo[8.1.0]undeca-4,8-dien-2-ylester, (2E)-rel-(+)-)
31685-97-9 structure
Product Name:2-Propenoic acid,3-phenyl-,(1R,2S,4E,8E,10S)-4,8,11,11-tetramethylbicyclo[8.1.0]undeca-4,8-dien-2-ylester, (2E)-rel-(+)-
CAS No:31685-97-9
MF:C24H30O2
MW:350.493807315826
CID:308073
PubChem ID:6440988
Update Time:2025-04-19
2-Propenoic acid,3-phenyl-,(1R,2S,4E,8E,10S)-4,8,11,11-tetramethylbicyclo[8.1.0]undeca-4,8-dien-2-ylester, (2E)-rel-(+)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid,3-phenyl-,(1R,2S,4E,8E,10S)-4,8,11,11-tetramethylbicyclo[8.1.0]undeca-4,8-dien-2-ylester, (2E)-rel-(+)-
- [(1S,2Z,6Z,9S,10R)-3,7,11,11-tetramethyl-9-bicyclo[8.1.0]undeca-2,6-dienyl] (E)-3-phenylprop-2-enoate
- Gueyulin A
- Guayulin A
- [(1R,2S,4Z,8Z,10S)-4,8,11,11-tetramethyl-2-bicyclo[8.1.0]undeca-4,8-dienyl] (E)-3-phenylprop-2-enoate
- 2-Propenoic acid, 3-phenyl-, 4,8,11,11-tetramethylbicyclo(8.1.0)undeca-4,8-dien-2-yl ester
- 31685-97-9
-
- Inchi: 1S/C24H30O2/c1-17-9-8-10-18(2)16-21(23-20(15-17)24(23,3)4)26-22(25)14-13-19-11-6-5-7-12-19/h5-7,10-15,20-21,23H,8-9,16H2,1-4H3/b14-13+,17-15-,18-10-/t20-,21-,23-/m0/s1
- InChI Key: JYEVPOCBZDNGDL-ISCJZRRASA-N
- SMILES: O(C(/C=C/C1C=CC=CC=1)=O)[C@H]1CC(C)=CCCC(C)=C[C@H]2[C@@H]1C2(C)C |c:15,20|
Computed Properties
- Exact Mass: 350.2247
- Monoisotopic Mass: 350.224580195g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 602
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
2-Propenoic acid,3-phenyl-,(1R,2S,4E,8E,10S)-4,8,11,11-tetramethylbicyclo[8.1.0]undeca-4,8-dien-2-ylester, (2E)-rel-(+)- Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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